4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one

• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• IUPAC Name: 4-amino-6-(oxan-3-yl)-1H-1,3,5-triazin-2-one
• InChI: InChI=1S/C8H12N4O2/c9-7-10-6(11-8(13)12-7)5-2-1-3-14-4-5/h5H,1-4H2,(H3,9,10,11,12,13)
• InChI Key: SIPYGEUCOQAESP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)C2=NC(=NC(=O)N2)N

Description

4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one is a heterocyclic compound that belongs to the triazine family This compound is characterized by its unique structure, which includes an oxan-3-yl group attached to the triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of an oxan-3-yl derivative with a suitable amine and a triazine precursor. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process often includes steps such as purification, crystallization, and quality control to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of reduced triazine derivatives.

Substitution: The amino group in the compound can participate in substitution reactions, leading to the formation of various substituted triazines.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of substituted triazines with different functional groups.

Scientific Research Applications

4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Medicine: It is being investigated for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one include other triazine derivatives with different substituents, such as:

• 2-Amino-4,6-dimethyl-1,3,5-triazine
• 2,4-Diamino-6-phenyl-1,3,5-triazine
• 2,4,6-Triamino-1,3,5-triazine

Uniqueness

What sets 4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one apart from other similar compounds is its unique oxan-3-yl group, which imparts distinct chemical and biological properties. This structural feature can influence the compound’s reactivity, stability, and interactions with other molecules, making it a valuable compound for various applications.

Biological Activity

4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one is a compound belonging to the class of s-triazine derivatives, which are known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its anticancer properties, enzyme inhibition capabilities, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one is $C_8H_{12}N_4O_2$, with a molecular weight of 196.21 g/mol. Its structure features a triazine ring which is crucial for its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer properties of various s-triazine derivatives. These compounds often exhibit selective cytotoxicity against cancer cells while sparing normal cells.

• Mechanism of Action :
  • The mechanism primarily involves the inhibition of key enzymes in cancer cell proliferation and survival pathways. For instance, certain derivatives have been shown to inhibit protein kinase B (Akt) and mTOR pathways, which are critical for tumor growth and survival .
• Case Studies :
  • A derivative similar to 4-Amino-6-(oxan-3-YL)-2,5-dihydro-1,3,5-triazin-2-one demonstrated significant cytotoxic effects on various cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer), with IC50 values in the low micromolar range .

Enzyme Inhibition

The compound also shows promise as an enzyme inhibitor:

• Topoisomerase Inhibition :
  • Compounds with similar structures have been identified as topoisomerase inhibitors, which play a vital role in DNA replication and repair. This inhibition can lead to increased DNA damage in cancer cells .
• Phosphoinositide 3-Kinase (PI3K) Inhibition :
  • Some triazine derivatives have been characterized as dual inhibitors of PI3K and mTOR pathways, leading to reduced cell growth and proliferation in cancer models .

Data Tables

Biological Activity	Cell Line	IC50 (µM)	Reference
Anticancer	MCF-7	1.25
Anticancer	HeLa	1.03
Topoisomerase Inhibition	Various	57.6
PI3K Inhibition	MDA-MB-231	15.83

Research Findings

The ongoing research into the biological activities of s-triazine derivatives suggests that modifications in their chemical structure can lead to enhanced potency and selectivity against cancer cells. The introduction of different substituents on the triazine core has been shown to significantly affect their biological properties.